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Abstract
Thiofulminic acid (HCNS), a sulfur-containing analogue of fulminic acid, remained a

theoretical curiosity for many years. Its high reactivity and instability made it a challenging

target for isolation and characterization. This technical guide provides a comprehensive

overview of the discovery and history of thiofulminic acid, focusing on the seminal

experimental work that led to its first isolation and the subsequent astronomical observations

that confirmed its presence in the interstellar medium. Detailed experimental protocols,

quantitative spectroscopic data, and signaling pathway diagrams are presented for

researchers, scientists, and drug development professionals.

Introduction
The study of small, reactive molecules containing the CNO functional group has a rich history,

with fulminic acid (HCNO) being a prominent, albeit explosive, example. The substitution of

oxygen with sulfur to form thiofulminic acid (HCNS) was long hypothesized, but its fleeting

existence prevented definitive characterization. This changed in the 21st century with the

advent of sophisticated matrix isolation techniques and, more recently, advanced radio

astronomy. This document details the key milestones in our understanding of this elusive

molecule.
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The history of thiofulminic acid is marked by two pivotal events: its first laboratory synthesis

and characterization in 2009, and its subsequent discovery in interstellar space in 2024.

First Isolation and Spectroscopic Observation (2009)
The first successful isolation and spectroscopic identification of thiofulminic acid was reported

by Pasinszki et al. in 2009.[1] Their work provided the first direct evidence for the existence of

this molecule. The researchers generated and trapped thiofulminic acid in a cryogenic argon

(Ar) or krypton (Kr) matrix.[1] The identification was achieved through infrared (IR)

spectroscopy, with the experimental vibrational frequencies showing excellent agreement with

high-level ab initio calculations.[1]

Astronomical Detection in the Interstellar Medium (2024)
A significant chapter in the history of thiofulminic acid was written in 2024 when Cernicharo et

al. reported its first detection in the interstellar medium (ISM).[2] Using the QUIJOTE (Q-band

Ultrasensitive Inspection of Trans-Mediterranean Objects) line survey, they identified the

rotational transitions of HCNS in the direction of the Taurus Molecular Cloud 1 (TMC-1).[2] This

discovery confirmed the presence of thiofulminic acid in the cosmos and opened new

avenues for astrochemistry research.

Experimental Protocols
The generation and characterization of thiofulminic acid require specialized techniques due to

its high reactivity. The following protocol is based on the work of Pasinszki et al.[1]

Synthesis of Thiofulminic Acid via UV Photolysis in a
Cryogenic Matrix
Objective: To generate and isolate thiofulminic acid for spectroscopic analysis.

Precursor: 1,2,5-Thiadiazole

Methodology:

Matrix Preparation: A gaseous mixture of 1,2,5-thiadiazole and a noble gas (argon or

krypton) is prepared. The concentration of the precursor in the matrix gas is typically low to
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ensure the isolation of individual molecules.

Deposition: The gas mixture is slowly deposited onto a cryogenic window (e.g., CsI)

maintained at a very low temperature (typically around 10-20 K) within a high-vacuum

chamber.

UV Irradiation: The solid matrix containing the isolated 1,2,5-thiadiazole molecules is

irradiated with a UV light source. For the generation of thiofulminic acid, a wavelength of

254 nm is used.[1] The UV photolysis induces the fragmentation of the 1,2,5-thiadiazole

precursor, leading to the formation of thiofulminic acid and other products.

Spectroscopic Analysis: The infrared spectrum of the matrix is recorded before and after UV

irradiation using a Fourier-transform infrared (FTIR) spectrometer. The appearance of new

absorption bands corresponding to the vibrational modes of thiofulminic acid confirms its

formation.

Quantitative Data
Infrared Spectroscopic Data
The primary method for the identification of matrix-isolated thiofulminic acid is infrared

spectroscopy. The experimentally observed vibrational frequencies are compared with those

predicted by ab initio calculations.

Vibrational Mode
Calculated Frequency
(cm⁻¹) (B3LYP/6-
311+G(3df,3pd))

Experimental Frequency
(cm⁻¹) (in Ar matrix)[1]

ν(CH) 3329 3302.5

ν(CN) 2049 2021.7

δ(HCN) 728 720.3

Astronomical Observational Data
The detection of thiofulminic acid in TMC-1 provided valuable data on its abundance and

physical conditions in the interstellar medium.
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Parameter Value Source

Rotational Temperature (Trot) 7.0 ± 0.5 K [3]

Column Density (N) (9.0 ± 0.5) × 10⁹ cm⁻² [2][3]
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Caption: Figure 1: Timeline of Key Events in Thiofulminic Acid Research
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Figure 2: Experimental Workflow for Matrix Isolation of HCNS
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Caption: Figure 2: Experimental Workflow for Matrix Isolation of HCNS

Photochemical Formation Pathway of Thiofulminic Acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1231499?utm_src=pdf-body-img
https://www.benchchem.com/product/b1231499?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 3: Photodissociation Pathway of 1,2,5-Thiadiazole
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Caption: Figure 3: Photodissociation Pathway of 1,2,5-Thiadiazole

Conclusion
The discovery and characterization of thiofulminic acid represent a significant achievement in

the study of reactive intermediates. The successful application of matrix isolation spectroscopy

has paved the way for a deeper understanding of its properties. The subsequent detection of

thiofulminic acid in the interstellar medium underscores the importance of fundamental

laboratory chemistry in unraveling the complexities of the cosmos. Future research will likely

focus on exploring the reactivity of thiofulminic acid and its potential role in synthetic and

astrochemical processes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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